Cas no 1356753-89-3 (ethyl 2-(N-methyl-6-chloropyridine-3-amido)benzoate)

• Product Name: ethyl 2-(N-methyl-6-chloropyridine-3-amido)benzoate
• CAS No: 1356753-89-3
• MF: C₁₆H₁₅ClN₂O₃
• MW: 318.754903078079
• CID: 5840480
• PubChem ID: 56802973
• Update Time: 2025-06-08

ethyl 2-(N-methyl-6-chloropyridine-3-amido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(N-methyl6-chloropyridine-3-amido)benzoate
• ethyl 2-[(6-chloropyridine-3-carbonyl)-methylamino]benzoate
• AKOS033099881
• Z1139928780
• ethyl 2-(N-methyl-6-chloropyridine-3-amido)benzoate
• EN300-26592480
• 1356753-89-3

• Inchi： 1S/C16H15ClN2O3/c1-3-22-16(21)12-6-4-5-7-13(12)19(2)15(20)11-8-9-14(17)18-10-11/h4-10H,3H2,1-2H3
• InChI Key： FVPGRUGEJKBDMC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(N(C)C1C=CC=CC=1C(=O)OCC)=O

Computed Properties

• Exact Mass: 318.0771200g/mol
• Monoisotopic Mass: 318.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.5Ų

Additional information on ethyl 2-(N-methyl-6-chloropyridine-3-amido)benzoate

Introduction to ethyl 2-(N-methyl-6-chloropyridine-3-amido)benzoate (CAS No. 1356753-89-3)

Ethyl 2-(N-methyl-6-chloropyridine-3-amido)benzoate (CAS No. 1356753-89-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzoate ester moiety and a substituted pyridine amide group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of ethyl 2-(N-methyl-6-chloropyridine-3-amido)benzoate consists of a benzoic acid derivative linked to an N-methyl-6-chloropyridine-3-amide through an ester bond. The presence of the chloro substituent on the pyridine ring and the methyl group on the amide nitrogen imparts specific chemical and biological properties to the molecule. These properties make it a valuable candidate for various research applications, including drug discovery and development.

Recent studies have highlighted the potential of ethyl 2-(N-methyl-6-chloropyridine-3-amido)benzoate in modulating specific biological pathways. For instance, research has shown that this compound exhibits potent anti-inflammatory and analgesic activities, making it a promising lead for the development of new therapeutic agents. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and mediators, such as TNF-α and IL-6.

In addition to its anti-inflammatory properties, ethyl 2-(N-methyl-6-chloropyridine-3-amido)benzoate has been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential.

The pharmacokinetic profile of ethyl 2-(N-methyl-6-chloropyridine-3-amido)benzoate has also been studied extensively. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. The compound is rapidly absorbed following oral administration and has a moderate plasma half-life, allowing for sustained therapeutic effects.

To further understand the biological activities of ethyl 2-(N-methyl-6-chloropyridine-3-amido)benzoate, several in vitro and in vivo models have been employed. In vitro studies using cell cultures have provided insights into its mechanisms of action at the molecular level, while in vivo studies in animal models have confirmed its efficacy in reducing inflammation and tumor growth. These findings have paved the way for further clinical investigations.

The safety profile of ethyl 2-(N-methyl-6-chloropyridine-3-amido)benzoate is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, ongoing research is necessary to fully characterize its safety profile in humans.

In conclusion, ethyl 2-(N-methyl-6-chloropyridine-3-amido)benzoate (CAS No. 1356753-89-3) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued investigation into its mechanisms of action, safety profile, and clinical efficacy will be crucial for realizing its full potential as a novel therapeutic agent.